Cas no 18708-54-8 (Benzenesulfonic acid,4-methyl-, 2-(4-pyridinylmethylene)hydrazide)

• Product Name: Benzenesulfonic acid,4-methyl-, 2-(4-pyridinylmethylene)hydrazide
• CAS No: 18708-54-8
• MF: C₁₃H₁₃N₃O₂S
• MW: 275.326221227646
• CID: 162256
• PubChem ID: 315944
• Update Time: 2025-04-19

Benzenesulfonic acid,4-methyl-, 2-(4-pyridinylmethylene)hydrazide Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonic acid,4-methyl-, 2-(4-pyridinylmethylene)hydrazide
• 4-methyl-N-(pyridin-4-ylmethylideneamino)benzenesulfonamide
• 4-METHYL-N-((PYRIDIN-4-YL)METHYLIDENEAMINO)BENZENESULFONAMIDE
• AC1L7SSN
• AG-E-36166
• Benzenesulfonicacid, 4-methyl-, (4-pyridinylmethylene)hydrazide (9CI)
• CTK4D9408
• Isonicotinaldehyde tosylhydrazone
• NSC243013
• p-Toluenesulfonic acid,(4-pyridylmethylene)hydrazide (8CI)
• Pyridin-4-aldehyd-tosylhydrazon
• pyridine-4-aldehyde tosylhydrazone
• 18708-54-8
• 4-Methyl-N'-[(pyridin-4-yl)methylidene]benzene-1-sulfonohydrazide
• DTXSID80311409

• Inchi： 1S/C13H13N3O2S/c1-11-2-4-13(5-3-11)19(17,18)16-15-10-12-6-8-14-9-7-12/h2-10,16H,1H3
• InChI Key： KOMGZBDEMFXTHU-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(NN=CC1C=CN=CC=1)(=O)=O

Computed Properties

• Exact Mass: 275.07300
• Monoisotopic Mass: 275.073
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 389
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 1.8
• Topological Polar Surface Area: 79.8Ų

Experimental Properties

• Density: 1.26
• Boiling Point: 454.5°Cat760mmHg
• Flash Point: 228.6°C
• Refractive Index: 1.613
• PSA: 79.80000
• LogP: 3.17410